Cas no 1313738-05-4 ([2H4]-Dienestrol)

• Product Name: [2H4]-Dienestrol
• CAS No: 1313738-05-4
• MF: C₁₈H₁₈O₂
• MW: 272.371295452118
• CID: 1075502
• PubChem ID: 71309895
• Update Time: 2025-04-20

[2H4]-Dienestrol Chemical and Physical Properties

Names and Identifiers

• [2H4]-Dienestrol
• 2,6-dideuterio-4-[(2Z,4E)-2,5-dideuterio-4-(3,5-dideuterio-4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
• AKOS030254374
• KBio1_000771
• Spectrum2_000971
• KBio2_003984
• KBio3_001397
• SPBio_002875
• Spectrum_000936
• Phenol, 4,4'-(1,2-diethylidene-1,2-ethanediyl)bis-
• NS00100314
• SPBio_001001
• NINDS_000771
• KBio2_006552
• 4-[4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
• Spectrum4_000510
• 1313738-05-4
• KBio2_001416
• 3,4-Bis-(p-hydroxyphenyl)-2,4-hexadien
• Prestwick1_000798
• NS00134353
• HMS3372I02
• Phenol,4,4'-(1,2-diethylidene-1,2-ethanediyl)bis-
• NCGC00018153-09
• 84-17-3
• CHEMBL3188448
• DivK1c_000771
• KBioSS_001416
• Prestwick0_000798
• KBioGR_001059
• Spectrum3_000389

• Inchi： 1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3-,18-4+/i3D,4D,9D,10D,11D,12D
• InChI Key： NFDFQCUYFHCNBW-GODPJMFHSA-N
• SMILES： OC1C([2H])=CC(=CC=1[2H])/C(=C(\[2H])/C)/C(=C(\[2H])/C)/C1C=C([2H])C(=C([2H])C=1)O

Computed Properties

• Exact Mass: 272.168340288g/mol
• Monoisotopic Mass: 272.168340288g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 5.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes